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This guide provides a comprehensive overview of the VHS (Vps27, Hrs, and STAM) domain
and the proteins that contain it. The VHS domain is a crucial module in cellular trafficking,
playing a pivotal role in sorting and transporting cargo within the endosomal system. Its
dysfunction has been implicated in various diseases, making it a significant area of study for
therapeutic development.

Introduction to the VHS Domain

The VHS domain is a conserved protein module of approximately 140-150 amino acids. It
adopts a superhelical structure composed of eight alpha-helices, creating a surface for protein-
protein and protein-lipid interactions. Primarily located at the N-terminus of proteins, the VHS
domain is a key player in vesicular trafficking, particularly in recognizing and binding to cargo
destined for transport.

Human Proteins Containing a VHS Domain

Several human proteins have been identified that contain a VHS domain. These proteins are
categorized based on their domain architecture and function. The following table summarizes
the key human VHS domain-containing proteins.
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Protein Family Members Other Key Domains Primary Function

Component of the
ESCRT-0 complex,
involved in the sorting
STAM1, STAM2 o
STAM SH3, UIM of ubiquitinated cargo
(EAST) ) o
into the multivesicular

body (MVB) pathway.
[1]

Component of the
ESCRT-0 complex,
recognizes

i ubiquitinated cargo

Hrs HGS (Hrs) FY.VE, UIM, Coiled- and
col phosphatidylinositol 3-

phosphate on
endosomal

membranes.

Adaptor proteins that
mediate the sorting of
mannose-6-phosphate
receptors (MPRS)
GGA GGAl, GGA2, GGA3 GAT, GAE .
from the trans-Golgi
network (TGN) to

endosomes.[2][3][4][5]
[6]

Involved in endosomal
sorting and trafficking,
Tom1, Tom1L1, i . i
Tom1 GAT interacts with Tollip
Tom1L2 o
and ubiquitin.[7][8][9]

[10]

Quantitative Analysis of VHS Domain Interactions

The function of VHS domain proteins is intrinsically linked to their ability to bind specific
partners. The following table presents available quantitative data on these interactions.
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Interacting Binding Affinity
. Method Reference

Proteins (Kd)
STAM1 VHS domain +  Isothermal Titration

— _ 52.4 uM [1]
Ubiquitin Calorimetry (ITC)
STAM1 UIM + Isothermal Titration

o _ 94.9 pM [1]
Ubiquitin Calorimetry (ITC)

GGA VHS domain +
Surface Plasmon

CI-MPR cytoplasmic ~7 UM [11]
i Resonance (SPR)
ai

GGA VHS domain +
Surface Plasmon

CD-MPR cytoplasmic ~8 uM [11]
tai Resonance (SPR)
ai

Key Signaling Pathways Involving VHS Domain
Proteins

VHS domain-containing proteins are integral components of several critical cellular signaling
and trafficking pathways.

The ESCRT-0 Pathway in Ubiquitinated Cargo Sorting

The ESCRT-0 complex, composed of STAM and Hrs, is the initial step in the endosomal sorting
machinery required for transport (ESCRT) pathway. This pathway is essential for the
degradation of ubiquitinated membrane proteins.

. Y VE dOomldln recruits

UIM/VHS domains

Ubiquitinated

Cargo
g < :
UIM/VHS domains
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Caption: The ESCRT-0 complex recognizes ubiquitinated cargo on the endosomal membrane.

GGA-Mediated Trafficking of Mannose-6-Phosphate
Receptors

GGA proteins act as adaptors to sort mannose-6-phosphate receptors (MPRS), which carry
lysosomal hydrolases, from the trans-Golgi network (TGN) to endosomes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. Solution structure of UIM and interaction of tandem ubiquitin binding domains in STAM1
with ubiquitin - PubMed [pubmed.ncbi.nim.nih.gov]

¢ 2. goldbio.com [goldbio.com]

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b15139519?utm_src=pdf-body-img
https://www.benchchem.com/product/b15139519?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/21187078/
https://pubmed.ncbi.nlm.nih.gov/21187078/
https://www.goldbio.com/blogs/articles/what-is-a-gst-pull-down-assay
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15139519?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

3. What Is the General Procedure for GST Pull-Down Analysis of Protein—Protein
Interactions? | MtoZ Biolabs [mtoz-biolabs.com]

4. Sorting of mannose 6-phosphate receptors mediated by the GGAs - PubMed
[pubmed.ncbi.nim.nih.gov]

5. Mammalian GGAs act together to sort mannose 6-phosphate receptors - PMC
[pmc.ncbi.nlm.nih.gov]

6. Interaction of the cation-dependent mannose 6-phosphate receptor with GGA proteins -
PubMed [pubmed.ncbi.nlm.nih.gov]

7. bitesizebio.com [bitesizebio.com]
8. researchgate.net [researchgate.net]

9. The ancestral ESCRT protein TOM1L2 selects ubiquitinated cargoes for retrieval from cilia
- PMC [pmc.ncbi.nlm.nih.gov]

10. ATOML1 variant impairs interaction with TOLLIP, autophagosome-lysosome fusion and
regulation of innate immunity - PMC [pmc.ncbi.nim.nih.gov]

11. Mannose 6-phosphate receptor - Wikipedia [en.wikipedia.org]

To cite this document: BenchChem. [An In-depth Technical Guide to VHS Domain-Containing
Proteins]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15139519#vhs-domain-containing-proteins-list]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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